Cas no 46118-02-9 (4-(3-hydroxypropyl)benzene-1,2-diol)

• Product Name: 4-(3-hydroxypropyl)benzene-1,2-diol
• CAS No: 46118-02-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 930210
• PubChem ID: 11217464
• Update Time: 2025-11-02

4-(3-hydroxypropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-propyl)-benzene-1,2-diol
• 1,2-Benzenediol, 4-(3-hydroxypropyl)-
• 3-(3,4-dihydroxyphenyl)-1-propanol
• 3-(3',4'-dihydroxyphenyl)-1-propanol
• 3-(3,4-dihydroxyphenyl)propanol
• 4-(3'-hydroxypropyl)catechol
• 4-(3-hydroxypropyl)catechol
• ACon1_001954
• AGN-PC-004L1F
• CHEMBL485747
• CTK1D2018
• HMS2269N17
• MEGxp0_000680
• SureCN1234932
• 4-(3-hydroxypropyl)benzene-1,2-diol
• SMR000440647
• MLS000876967
• MLSMR
• DPTPQXXDBLPEOP-UHFFFAOYSA-N
• SCHEMBL1234932
• BDBM50448446
• AKOS006288840
• DTXSID10459000
• NCGC00179968-01
• Phenylpropanol impurities
• 46118-02-9
• EN300-1725559
• G90811

• Inchi： 1S/C9H12O3/c10-5-1-2-7-3-4-8(11)9(12)6-7/h3-4,6,10-12H,1-2,5H2
• InChI Key： DPTPQXXDBLPEOP-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-(3-hydroxypropyl)benzene-1,2-diol

4-(3-Hydroxypropyl)benzene-1,2-diol (CAS No. 46118-02-9): Properties, Applications, and Research Insights

4-(3-Hydroxypropyl)benzene-1,2-diol (CAS No. 46118-02-9) is a phenolic compound with significant interest in biochemical and pharmaceutical research. This compound, also known as hydroxypropylcatechol, belongs to the catechol family, which is widely studied for its antioxidant properties and potential health benefits. The presence of both hydroxyl and propyl groups in its structure makes it a versatile intermediate in organic synthesis and a candidate for various applications.

The molecular formula of 4-(3-hydroxypropyl)benzene-1,2-diol is C9H12O3, with a molecular weight of 168.19 g/mol. Its structure features a benzene ring with two adjacent hydroxyl groups (catechol moiety) and a 3-hydroxypropyl side chain. This unique combination of functional groups contributes to its solubility in polar solvents like water and ethanol, as well as its reactivity in oxidation and conjugation reactions.

One of the most researched aspects of 4-(3-hydroxypropyl)benzene-1,2-diol is its potential as an antioxidant. Recent studies have explored its ability to scavenge free radicals, which aligns with the growing consumer interest in natural antioxidants for skincare and dietary supplements. The compound's catechol structure is known to exhibit strong redox activity, making it a subject of interest in anti-aging and cosmetic formulations.

In the pharmaceutical industry, hydroxypropylcatechol has been investigated for its role in synthesizing bioactive molecules. Researchers are particularly interested in its derivatives for potential anti-inflammatory and neuroprotective effects. With the rise of neurodegenerative diseases like Alzheimer's, compounds with catechol structures are being studied for their ability to modulate oxidative stress in neural tissues.

The compound's applications extend to material science, where it serves as a building block for polymers with adhesive properties. The catechol group is known to mimic the adhesive proteins found in mussels, leading to research into bio-inspired adhesives for medical and industrial use. This connection to biomimicry is a hot topic in sustainable material development.

From a commercial perspective, 4-(3-hydroxypropyl)benzene-1,2-diol is primarily used as a research chemical. Its price and availability fluctuate based on purity requirements, with analytical standards commanding premium prices. The compound is typically supplied as a white to off-white powder with purity levels ranging from 95% to 99% for research purposes.

Recent advancements in analytical techniques have improved the detection and quantification of hydroxypropylcatechol in complex matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has become the gold standard for analyzing this compound in biological samples, addressing the increasing demand for precise quantification in pharmacokinetic studies.

Environmental considerations for 4-(3-hydroxypropyl)benzene-1,2-diol are also gaining attention. As with many phenolic compounds, its biodegradation pathways and ecotoxicological profile are being studied to assess environmental impact. This aligns with the broader trend of green chemistry and sustainable chemical production.

In the context of current research trends, scientists are exploring the compound's potential in energy storage applications. The redox-active catechol moiety shows promise for use in organic battery materials, coinciding with the global push for renewable energy solutions and advanced energy storage technologies.

For researchers working with 4-(3-hydroxypropyl)benzene-1,2-diol, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers at low temperatures, protected from light and moisture to prevent degradation. These handling requirements are particularly important for long-term studies and reproducibility of experimental results.

The synthesis of hydroxypropylcatechol typically involves the modification of naturally occurring catechols or through organic synthesis routes starting from simpler aromatic compounds. Recent publications have focused on developing more efficient and environmentally friendly synthetic methods, reflecting the chemical industry's shift toward greener processes.

As research into 4-(3-hydroxypropyl)benzene-1,2-diol continues, its potential applications in various fields keep expanding. From its fundamental role in understanding catechol chemistry to its practical uses in materials and medicine, this compound remains an important subject of scientific investigation with promising future developments.